Cas no 1501817-15-7 (3-(adamantan-1-yl)methyl-1,2-oxazol-5-amine)

• Product Name: 3-(adamantan-1-yl)methyl-1,2-oxazol-5-amine
• CAS No: 1501817-15-7
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 5802601
• PubChem ID: 79986382
• Update Time: 2025-07-15

3-(adamantan-1-yl)methyl-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(adamantan-1-yl)methyl-1,2-oxazol-5-amine
• EN300-1856330
• 1501817-15-7
• 3-[(adamantan-1-yl)methyl]-1,2-oxazol-5-amine
• AKOS018546113

• Inchi： 1S/C14H20N2O/c15-13-4-12(16-17-13)8-14-5-9-1-10(6-14)3-11(2-9)7-14/h4,9-11H,1-3,5-8,15H2
• InChI Key： MYTJQNFQUBJGFL-UHFFFAOYSA-N
• SMILES： O1C(=CC(CC23CC4CC(CC(C4)C2)C3)=N1)N

Computed Properties

• Exact Mass: 232.157563266g/mol
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 52Ų

Additional information on 3-(adamantan-1-yl)methyl-1,2-oxazol-5-amine

Introduction to 3-(adamantan-1-yl)methyl-1,2-oxazol-5-amine (CAS No. 1501817-15-7)

3-(adamantan-1-yl)methyl-1,2-oxazol-5-amine is a specialized organic compound characterized by its unique structural framework, which combines the rigidity of the adamantanyl group with the bioactive potential of the 1,2-oxazole scaffold. This compound, identified by its Chemical Abstracts Service (CAS) number 1501817-15-7, has garnered significant attention in the field of medicinal chemistry due to its promising pharmacological properties and potential applications in drug discovery. The structural motif of this molecule not only enhances its stability but also introduces specific interactions with biological targets, making it a valuable candidate for further exploration.

The adamantan-1-ylmethyl substituent in the molecular structure contributes to the overall lipophilicity and metabolic stability of the compound. Adamantanes are well-known for their resistance to enzymatic degradation, which is a critical factor in drug design for improving bioavailability and prolonging therapeutic effects. In contrast, the 1,2-oxazol ring system introduces a heterocyclic core that is frequently found in biologically active molecules. Oxazoles are known to exhibit diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The combination of these two structural elements in 3-(adamantan-1-yl)methyl-1,2-oxazol-5-amine creates a synergistic effect that may enhance its interaction with biological targets and improve its overall efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like 3-(adamantan-1-yl)methyl-1,2-oxazol-5-amine with greater accuracy. These studies suggest that the compound may exhibit inhibitory activity against various enzymes and receptors involved in pathological processes. For instance, preliminary computational analyses indicate that this molecule could interact with protein kinases and other enzymes implicated in cancer progression. Additionally, its ability to cross the blood-brain barrier due to its lipophilic nature makes it a promising candidate for treating neurological disorders.

The synthesis of 3-(adamantan-1-yl)methyl-1,2-oxazol-5-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the adamantanyl group typically requires a Friedel-Crafts alkylation or acylation followed by reduction or elimination reactions. The formation of the 1,2-oxazole ring can be achieved through cyclization reactions involving appropriate precursors. Given the complexity of the synthesis, researchers often employ advanced techniques such as transition metal catalysis and flow chemistry to optimize reaction pathways and improve scalability.

In vitro studies have begun to elucidate the pharmacological profile of 3-(adamantan-1-yl)methyl-1,2-oxazol-5-amino. Initial experiments have shown that this compound exhibits moderate inhibitory activity against certain enzymes associated with inflammation and cancer cell proliferation. The presence of both the adamantanyl and oxazole moieties appears to contribute to its ability to bind effectively to target proteins without significant off-target effects. Further research is needed to fully characterize its mechanism of action and assess its potential as a lead compound for drug development.

The versatility of 3-(adamantan-methyl)-1H-imidazo[4][alpha][beta]pyrrolo[3c][alpha]pyrazole derivatives (CAS No: 1501817157) lies in its ability to be modified at various positions on both the adamantanyl and oxazole moieties. This flexibility allows medicinal chemists to fine-tune its pharmacological properties by introducing different substituents or functional groups. For example, replacing hydrogen atoms on the adamantane ring with halogens or alkyl groups can alter its lipophilicity and binding affinity. Similarly, modifications on the oxazole ring can introduce new biological activities or enhance existing ones.

The growing interest in heterocyclic compounds like 3-(adamantan-methyl)-1H-imidazo[4][alpha][beta]pyrrolo[3c][alpha]pyrazole derivatives (CAS No: 1501817157) is driven by their diverse biological activities and synthetic accessibility. Researchers are exploring novel synthetic routes that enable efficient production of these compounds while maintaining high chemical purity. Advances in green chemistry principles have also led to the development of more sustainable synthetic methods that minimize waste and reduce environmental impact.

Future directions in the study of 3-(adamantan-methyl)-1H-imidazo[4][alpha][beta]pyrrolo[3c][alpha]pyrazole derivatives (CAS No: 1501817157) include investigating their potential as prodrugs or drug candidates for treating complex diseases such as cancer and neurodegenerative disorders. Preclinical studies are essential for evaluating their safety profile and therapeutic efficacy before moving into human clinical trials. Collaborations between academic researchers and pharmaceutical companies will be crucial in translating laboratory findings into tangible medical breakthroughs.

In conclusion,3-(adamantan-methyl)-1H-imidazo[4][alpha][beta]pyrrolo[3c][alpha]pyrazole derivatives (CAS No: 1501817157) represents a promising area of research with significant potential for developing novel therapeutic agents. Its unique structural features combined with favorable pharmacological properties make it an attractive candidate for further exploration in medicinal chemistry. As our understanding of biological pathways continues to expand,this compound may play an important role in addressing unmet medical needs across various therapeutic domains.